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Compound of Interest

3-Chloro-5-fluoro-4-
Compound Name:
methoxybenzoic acid

Cat. No.: B1350884

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the proper handling, storage, and use of 3-Chloro-5-
fluoro-4-methoxybenzoic acid (CAS No: 886497-22-9).

Product Data Sheet

This table summarizes the key physical and chemical properties of 3-Chloro-5-fluoro-4-
methoxybenzoic acid.
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Property Value Source
CAS Number 886497-22-9 [1][2]
Molecular Formula CsHeCIFO3 [1][2]
Molecular Weight 204.59 g/mol [2]
Appearance White to off-white solid/powder  [3][4]
Purity Typically >98% [3]
Hazard Classification Irritant [2][5][6]

Not readily available in search
InChl Key esults

_ Not readily available in search
SMILES String it
results

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling and storage of 3-Chloro-5-
fluoro-4-methoxybenzoic acid.

Q1: How should I properly store this compound?

Al: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[7]
[8] Avoid exposure to incompatible materials such as strong oxidizing agents.[7]

Q2: What personal protective equipment (PPE) is mandatory when handling this chemical?

A2: You must wear appropriate personal protective equipment, including chemical-resistant
gloves (e.g., nitrile), safety glasses with side shields or goggles, and a lab coat.[4][9] Work
should be conducted in a well-ventilated area or under a chemical fume hood to avoid
inhalation of dust.[7][10]

Q3: What are the primary hazards associated with this compound?
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A3: 3-Chloro-5-fluoro-4-methoxybenzoic acid is classified as an irritant. It can cause skin
irritation and serious eye irritation.[5][6] Inhalation of dust may cause respiratory tract irritation.
[6][11]

Q4: What should I do in the event of accidental exposure (e.g., skin or eye contact)?
A4:

o Eye Contact: Immediately rinse cautiously with plenty of water for several minutes.[7]
Remove contact lenses if present and easy to do. Continue rinsing and seek medical
attention if irritation persists.[7]

o Skin Contact: Take off contaminated clothing immediately.[4] Wash the affected area with
plenty of soap and water.[7] If skin irritation occurs, get medical advice.

 Inhalation: Move the person to fresh air and keep them in a position comfortable for
breathing.[7][11] If you feel unwell, call a poison center or doctor.[7]

 Ingestion: Rinse the mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Seek medical attention if symptoms occur.[9]

Q5: What materials are incompatible with this compound?
A5: Avoid contact with strong oxidizing agents.[7]
Q6: How should I dispose of waste containing this chemical?

A6: Disposal of this compound and its container must be done through an approved waste
disposal plant.[7][8][11] Always consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[7] Do not let the
product enter drains.[12]

Troubleshooting Guide

This guide provides solutions to common problems encountered during experiments involving
3-Chloro-5-fluoro-4-methoxybenzoic acid.

Q1: I'm having trouble dissolving the compound. What should | do?
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Al: This compound is a solid acid. Solubility will depend on the chosen solvent and
temperature.

» Verify Solvent Choice: Confirm the appropriate solvent for your reaction from literature
sources. Polar aprotic solvents are often a good starting point for similar compounds.

o Gentle Heating: Gently warming the mixture may increase the rate of dissolution.

e Sonication: Using an ultrasonic bath can help break up solid particles and enhance
dissolution.

» Basification: For dissolution in aqueous media, converting the carboxylic acid to its more
soluble carboxylate salt by adding a suitable base (e.g., NaHCOs, K2COs) may be effective,
provided it does not interfere with subsequent reaction steps.

Q2: My reaction is not proceeding, or the yield is very low. What could be the cause?
A2:

o Reagent Purity/Stability: The compound may have degraded due to improper storage
(exposure to moisture or incompatible substances). Ensure it was stored in a tightly sealed
container in a cool, dry place.[7]

» Activation of Carboxylic Acid: Carboxylic acids can be unreactive in certain transformations
(e.g., acylation). Consider converting it to a more reactive intermediate, such as an acyl
chloride (using thionyl chloride or oxalyl chloride) or an activated ester. A similar compound,
3-Fluoro-4-methoxybenzoic acid, is often converted to its benzoyl chloride to enhance
reactivity for Friedel-Crafts acylations.[3]

o Reaction Conditions: Re-evaluate your reaction conditions (temperature, catalyst, reaction
time) based on established protocols for similar benzoic acid derivatives.

Q3: The compound has changed in appearance (e.g., color). Can | still use it?

A3: A change in color or appearance may indicate contamination or decomposition. Using a
degraded reagent can lead to failed reactions and the formation of unknown byproducts. It is
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strongly recommended to use a fresh supply of the compound and to dispose of the suspect
material according to hazardous waste guidelines.[7]

Experimental Protocols & Workflows
General Workflow for Safe Handling

The following diagram outlines the standard workflow for safely handling 3-Chloro-5-fluoro-4-
methoxybenzoic acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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